Cas no 1188175-57-6 (4,6-difluoro-2,3-dihydro-1H-indene-1-carboxylic acid)

• Product Name: 4,6-difluoro-2,3-dihydro-1H-indene-1-carboxylic acid
• CAS No: 1188175-57-6
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• MDL: MFCD11219737
• CID: 5607873
• PubChem ID: 55264699
• Update Time: 2025-08-05

4,6-difluoro-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS006307230
• 1188175-57-6
• EN300-8586833
• 4,6-difluoro-2,3-dihydro-1H-indene-1-carboxylic acid

• MDL： MFCD11219737
• Inchi： 1S/C10H8F2O2/c11-5-3-8-6(9(12)4-5)1-2-7(8)10(13)14/h3-4,7H,1-2H2,(H,13,14)
• InChI Key： XMBQPAGXERQWLB-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1CCC2C(=O)O)F

Computed Properties

• Exact Mass: 198.04923582g/mol
• Monoisotopic Mass: 198.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 4,6-difluoro-2,3-dihydro-1H-indene-1-carboxylic acid

Introduction to 4,6-difluoro-2,3-dihydro-1H-indene-1-carboxylic acid (CAS No. 1188175-57-6)

4,6-difluoro-2,3-dihydro-1H-indene-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1188175-57-6, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of indene derivatives, characterized by a benzene ring fused with a cyclopentane ring. The presence of two fluorine atoms at the 4th and 6th positions of the indene core introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 4,6-difluoro-2,3-dihydro-1H-indene-1-carboxylic acid provides a versatile platform for medicinal chemists to explore its potential in drug discovery. The fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes have positioned this compound as a promising candidate for further exploration in the synthesis of small-molecule inhibitors and therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated indene derivatives due to their demonstrated efficacy in various pharmacological applications. For instance, studies have highlighted the role of fluorinated aromatic compounds in inhibiting enzymes and receptors involved in cancer progression. The carboxylic acid functionality at the 1-position of 4,6-difluoro-2,3-dihydro-1H-indene-1-carboxylic acid allows for further derivatization via esterification or amidation, expanding its utility in designing targeted therapeutics.

One of the most compelling aspects of 4,6-difluoro-2,3-dihydro-1H-indene-1-carboxylic acid is its potential as a building block for next-generation drugs. Researchers have leveraged its scaffold to develop compounds with enhanced selectivity and reduced side effects. For example, recent studies have demonstrated that fluorinated indenes can act as potent inhibitors of kinases and other enzymes implicated in inflammatory diseases. The ability to fine-tune the electronic properties of this molecule through strategic fluorination has opened new avenues for therapeutic intervention.

The synthesis of 4,6-difluoro-2,3-dihydro-1H-indene-1-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include Friedel-Crafts alkylation followed by fluorination and carboxylation reactions. These synthetic pathways underscore the compound's synthetic accessibility while maintaining high purity standards essential for pharmaceutical applications.

From a computational chemistry perspective, 4,6-difluoro-2,3-dihydro-1H-indene-1-carboxylic acid has been extensively studied to understand its molecular interactions with biological targets. Molecular docking simulations have revealed that the fluorine atoms play a crucial role in stabilizing binding interactions with proteins and enzymes. This knowledge has guided the design of analogs with improved pharmacological properties.

The pharmaceutical industry has shown particular interest in 4,6-difluoro-2,3-dihydro-1H-indene-1-carboxylic acid due to its potential in addressing unmet medical needs. Preclinical studies have indicated that derivatives of this compound exhibit promising activity against pathogens resistant to conventional therapies. Additionally, its structural features make it an attractive candidate for developing treatments targeting neurological disorders where precise molecular recognition is critical.

Environmental considerations also play a role in the evaluation of 4,6-difluoro-2,3-dihydro-1H-indene-1-carboxylic acid as a research compound. Efforts are underway to optimize synthetic routes that minimize waste and energy consumption without compromising yield or purity. Such sustainable practices align with broader industry trends toward greener chemistry principles.

The future prospects for 4,6-difluoro-2,3-dihydro-1H-indene-1-carboxylic acid are vast and multifaceted. Continued investigation into its pharmacological profile will likely uncover new therapeutic applications beyond those currently envisioned. Collaborative efforts between academia and industry will be essential in translating laboratory findings into clinical reality.

In conclusion,4,6-difluoro-2,3-dihydro-1H-indene-1-carboxylic acid (CAS No. 1188175-57-6) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications. Its role as a key intermediate in drug development underscores its importance in advancing healthcare solutions for global challenges.